2-[8-(2-Fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1,3,5-trihydro-4-imidazolino [1,2-h]purin-3-yl]acetamide

• IUPAC Name: 2-[6-(2-fluorophenyl)-4-methyl-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C22H17FN6O3/c1-26-19-18(20(31)28(22(26)32)12-17(24)30)27-11-16(13-7-3-2-4-8-13)29(21(27)25-19)15-10-6-5-9-14(15)23/h2-11H,12H2,1H3,(H2,24,30)
• InChI Key: FFISYQGXUHPJQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)N)N3C=C(N(C3=N2)C4=CC=CC=C4F)C5=CC=CC=C5
• Molecular Formula: C22H17FN6O3
• Molecular Weight: 432.4 g/mol

Description

2-[8-(2-Fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1,3,5-trihydro-4-imidazolino [1,2-h]purin-3-yl]acetamide is a useful research compound. Its molecular formula is C22H17FN6O3 and its molecular weight is 432.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Stability

A study focusing on the structure of a similar compound, N-[(4-methyl-2,5-dioxoimidazolidin-4-yl)(phenyl)methyl]acetamide, demonstrated its crystalline nature with specific dihedral angles between various molecular planes. This information can be crucial in understanding the stability and reactivity of similar compounds in different environments (Sethusankar, Thennarasu, Velmurugan, & Jib-Kim, 2002).

Radioligand Applications

A related compound, MRE 2029-F20, has been identified as a selective antagonist ligand for A2B adenosine receptors. Its properties as a radioligand make it a useful tool for pharmacological characterization of the human A2B adenosine receptor subtype (Baraldi et al., 2004).

Potential for PET Imaging

The synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, including a compound similar to the one , was explored for their potential as PET tracers. These compounds are relevant in imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), which has implications in various medical imaging applications (Gao, Wang, & Zheng, 2016).

Investigation in Neurological and Antipsychotic Research

Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, closely related to the compound , has revealed their potential as novel antipsychotic agents. These studies provide insights into the neurological effects of such compounds, which could be extrapolated to similar chemical structures (Wise et al., 1987).

Antioxidant Activity

The study of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, which are structurally similar to the compound , has shown significant antioxidant activity. This suggests potential biomedical applications of these compounds in oxidative stress-related conditions (Chkirate et al., 2019).

Antibacterial and Antifungal Applications

Several derivatives of similar compounds have been synthesized and examined for their antibacterial activity. This research indicates the potential use of these compounds in developing new antibacterial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Mechanism of Action

Target of Action

The primary targets of this compound are the central cannabinoid (CB 1) and peripheral cannabinoid (CB 2) receptors . These receptors play a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including appetite, pain-sensation, mood, and memory.

Mode of Action

This compound is a cannabimimetic that potently activates both CB 1 and CB 2 receptors . The activation of these receptors can lead to various physiological responses depending on the location of the receptors and the context in which they are activated.